Cas no 2138062-22-1 (2-(methylamino)ethyl(5-methylpyridin-2-yl)methyl(2,2,2-trifluoroethyl)amine)

• Product Name: 2-(methylamino)ethyl(5-methylpyridin-2-yl)methyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138062-22-1
• MF: C₁₂H₁₈F₃N₃
• MW: 261.286633014679
• CID: 6049645
• PubChem ID: 165510256
• Update Time: 2025-05-26

2-(methylamino)ethyl(5-methylpyridin-2-yl)methyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)ethyl(5-methylpyridin-2-yl)methyl(2,2,2-trifluoroethyl)amine
• 2138062-22-1
• [2-(methylamino)ethyl][(5-methylpyridin-2-yl)methyl](2,2,2-trifluoroethyl)amine
• EN300-1179351

• Inchi： 1S/C12H18F3N3/c1-10-3-4-11(17-7-10)8-18(6-5-16-2)9-12(13,14)15/h3-4,7,16H,5-6,8-9H2,1-2H3
• InChI Key： LKHPKYBBOWTGLQ-UHFFFAOYSA-N
• SMILES： FC(CN(CC1C=CC(C)=CN=1)CCNC)(F)F

Computed Properties

• Exact Mass: 261.14528207g/mol
• Monoisotopic Mass: 261.14528207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(methylamino)ethyl(5-methylpyridin-2-yl)methyl(2,2,2-trifluoroethyl)amine

Introduction to 2-(methylamino)ethyl(5-methylpyridin-2-yl)methyl(2,2,2-trifluoroethyl)amine and Its CAS No. 2138062-22-1

2-(methylamino)ethyl(5-methylpyridin-2-yl)methyl(2,2,2-trifluoroethyl)amine, identified by the CAS number 2138062-22-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both a pyridine moiety and a fluorinated alkyl chain, which endows it with unique chemical and biological properties. The presence of multiple substituents, including a methylamino group and a 5-methylpyridin-2-yl group, further enhances its potential as a building block for the development of novel therapeutic agents.

The CAS number 2138062-22-1 serves as a unique identifier for this compound, ensuring precise referencing in scientific literature, patents, and regulatory submissions. This numbering system is maintained by the Chemical Abstracts Service (CAS), a division of the American Chemical Society, and is widely recognized in the global chemical community. The systematic naming of 2-(methylamino)ethyl(5-methylpyridin-2-yl)methyl(2,2,2-trifluoroethyl)amine adheres to the IUPAC (International Union of Pure and Applied Chemistry) nomenclature standards, which is crucial for maintaining consistency and clarity in chemical communication.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity. The incorporation of a 2,2,2-trifluoroethyl group into the molecular structure of this compound not only contributes to its stability but also influences its pharmacokinetic profile. This makes it an attractive candidate for drug discovery programs aimed at developing molecules with improved pharmacological properties.

The 5-methylpyridin-2-yl moiety is another key feature of this compound that has been extensively studied in medicinal chemistry. Pyridine derivatives are well-documented for their role as bioactive scaffolds in various therapeutic areas, including central nervous system (CNS) disorders, antiviral agents, and anticancer drugs. The presence of a methyl group at the 5-position enhances the electron-donating properties of the pyridine ring, which can modulate receptor interactions and improve drug efficacy.

The methylamino group in the molecule adds another layer of complexity and functionality. This moiety can serve as a hydrogen bond acceptor or donor, influencing both the solubility and binding interactions of the compound. Additionally, it can be further modified or incorporated into larger molecular frameworks to enhance specific pharmacological effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such complex molecules with greater accuracy. These tools have been instrumental in understanding the interactions between 2-(methylamino)ethyl(5-methylpyridin-2-yl)methyl(2,2,2-trifluoroethyl)amine and biological targets at the molecular level. Such insights are crucial for optimizing lead compounds during drug development pipelines.

In clinical research settings, compounds like 2138062-22-1 are often evaluated for their potential therapeutic applications through preclinical studies. These studies involve detailed pharmacokinetic and pharmacodynamic assessments to determine how the compound behaves within living organisms and interacts with biological systems. The results from these studies provide valuable data for designing clinical trials aimed at validating the safety and efficacy of new drug candidates.

The synthesis of 2-(methylamino)ethyl(5-methylpyridin-2-yl)methyl(2,2,2-trifluoroethyl)amine presents unique challenges due to its complex structure. Advanced synthetic methodologies are employed to ensure high yields and purity levels required for pharmaceutical applications. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography are commonly used in these processes.

The role of fluorine in pharmaceuticals extends beyond mere structural modification; it also plays a critical role in modulating drug metabolism. The presence of fluorine atoms can alter the electronic properties of molecules, leading to changes in their reactivity and stability. This has been particularly beneficial in developing protease inhibitors and antiviral drugs where fluorinated analogs exhibit improved pharmacological profiles.

The growing interest in CAS number 2138062-22-1 underscores its potential as a versatile intermediate in drug discovery. Researchers are exploring its utility as a precursor for more complex molecules or as an active ingredient in novel formulations targeting various diseases. The combination of structural features such as the pyridine ring、fluorinated side chain、and methylamino group makes this compound a promising candidate for further investigation.

In conclusion, 2138062-22-1 represents an intriguing molecule with significant potential in pharmaceutical chemistry。 Its unique structural attributes，including the methylamino、5-methylpyridin-2-yl，and oundamental research。 As scientific understanding advances，the applications。of such compounds are likely to expand，leading to new therapeutic breakthroughs。 strong>